Cas no 1806462-89-4 (1-Bromo-3-(4-(trifluoromethyl)-2-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-(trifluoromethyl)-2-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1806462-89-4
• MF: C₁₁H₇BrF₆OS
• MW: 381.132102251053
• CID: 4793231
• Update Time: 2025-06-07

1-Bromo-3-(4-(trifluoromethyl)-2-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-(trifluoromethyl)-2-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C11H7BrF6OS/c12-5-8(19)3-6-1-2-7(10(13,14)15)4-9(6)20-11(16,17)18/h1-2,4H,3,5H2
• InChI Key： OICVWLFPBWBDNX-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(C(F)(F)F)=CC=1SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• XLogP3: 4.9
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-3-(4-(trifluoromethyl)-2-(trifluoromethylthio)phenyl)propan-2-one

1-Bromo-3-(4-(trifluoromethyl)-2-(trifluoromethylthio)phenyl)propan-2-one

1-Bromo-3-(4-(trifluoromethyl)-2-(trifluoromethylthio)phenyl)propan-2-one, also known by its CAS number CAS No 1806462-89-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom, a trifluoromethyl group, and a trifluoromethylthio group attached to a phenyl ring, all connected to a propanone backbone. The presence of these functional groups makes it highly versatile and valuable in modern synthetic chemistry.

The synthesis of this compound involves a series of precise reactions, including nucleophilic substitutions and Friedel-Crafts acylations. Recent advancements in catalytic methods have allowed for more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored the use of this compound as an intermediate in the development of novel pharmaceutical agents, particularly in the field of oncology.

One of the most promising applications of 1-Bromo-3-(4-(trifluoromethyl)-2-(trifluoromethylthio)phenyl)propan-2-one is its role in drug discovery. Its trifluoromethyl groups contribute to enhanced stability and bioavailability, making it an ideal candidate for designing drugs targeting specific cellular pathways. For instance, studies have shown that derivatives of this compound can inhibit certain kinases involved in cancer cell proliferation.

In addition to its pharmacological applications, this compound has found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent research has focused on optimizing its electronic characteristics through structural modifications, paving the way for next-generation electronic devices.

The environmental impact of synthesizing and using this compound has also been a topic of interest. Scientists are exploring green chemistry approaches to minimize waste and energy consumption during production. This includes the use of biodegradable solvents and recyclable catalysts, ensuring that the synthesis process aligns with sustainable development goals.

In conclusion, 1-Bromo-3-(4-(trifluoromethyl)-2-(trifluoromethylthio)phenyl)propan-2-one (CAS No 1806462-89-4) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its structural complexity and functional diversity continue to drive innovative research, making it a cornerstone in contemporary chemical research.